Lead metaborate monohydrate

Specification

• CAS No.: 10214-39-8
• Molecular Formula: B2H2O5P
• Molecular Weight: 311 g/mol
• IUPAC Name: lead(2+);oxido(oxo)borane;hydrate
• Standard InChI: InChI=1S/2BO2.H2O.Pb/c2*2-1-3;;/h;;1H2;/q2*-1;;+2
• Standard InChI Key: RTSNZWSJUUUHCZ-UHFFFAOYSA-N
• SMILES: B(=O)[O-].B(=O)[O-].O.[Pb+2]
• Canonical SMILES: B(=O)[O-].B(=O)[O-].O.[Pb+2]

Introduction

Chemical Identity and Structure

Lead metaborate monohydrate, also known as Lead(II) metaborate monohydrate, is an inorganic compound consisting of lead, boron, and oxygen atoms with one molecule of water of crystallization. It possesses a well-defined chemical structure that contributes to its unique properties and applications.

Chemical Composition and Identifiers

The compound is characterized by several formal identifiers that are essential for its classification and regulation:

Parameter	Value
Chemical Formula	Pb(BO₂)₂- H₂O or B₂H₂O₅Pb
Linear Formula	PbB₂O₄- H₂O
CAS Number	10214-39-8
EINECS Number	238-762-3
MDL Number	MFCD00049504
Molecular Weight	310.83 g/mol
Exact Mass	311.985 g/mol
Monoisotopic Mass	311.985 g/mol
Anhydrous Weight	292.81 g/mol

The compound exists as a hydrated form with one water molecule attached to the lead metaborate structure.

Synonyms and Alternative Names

The compound is known by several alternative names in scientific literature and commercial contexts:

• Lead borate, meta, hydrate

• Lead(2+) metaborate monohydrate

• Boric acid lead(2+) salt monohydrate

• Boron lead oxide monohydrate

• PbB₂O₄- H₂O

• Lead(II) borate

Physical and Chemical Properties

Lead metaborate monohydrate exhibits a distinctive set of physical and chemical properties that determine its behavior in various applications and environmental conditions.

Physical Properties

The physical characteristics of lead metaborate monohydrate have been well-documented through research:

Property	Value
Appearance	White powder
Odor	Odorless
Density	5.598 g/cm³
Bulk Density	3870 kg/m³
Melting Point	160°C (with loss of H₂O)
Boiling Point	Not applicable
Solubility in Water	Insoluble
Solubility	Insoluble in alkali; Soluble in acids

These physical properties highlight the compound's stability and its behavior in different environments, making it suitable for specific applications.

Optical and Electronic Properties

Research on lead metaborate monohydrate nanostructures has revealed significant optical properties:

• Direct band gap of 4.6 eV (for nanostructures)

• Band gap of bulk material: 4.12 eV

This variation in band gap demonstrates a notable quantum size effect, where smaller particles exhibit larger band gaps compared to bulk materials.

Synthesis Methods

Several methods have been developed for the synthesis of lead metaborate monohydrate, ranging from traditional precipitation techniques to more advanced approaches involving buffer solutions and microwave irradiation.

Buffer-Precipitation Method

A recent advancement in synthesis methodology involves a buffer-precipitation approach that produces nanostructured lead metaborate monohydrate:

• Precipitation of lead ions using a boric acid/sodium hydroxide buffer (pH 9.2)

• Synthesis conducted in the presence of polyethylene glycol (PEG)

• Formation of amorphous lead metaborate nanostructures with average particle size of 30±9 nm

• Primarily spherical particle morphology

• Confirmation of chemical formulation through infrared spectroscopy, inductively coupled plasma analysis, and thermal gravimetric analysis

• PEG content on particle surface determined to be approximately 2.5%

Patented Synthesis Methods

Several patented methods for lead metaborate monohydrate synthesis have been reported:

• Mixing lead acetate and borax solutions at 65°C, followed by filtration and drying at 120°C for 24 hours (US3126351)

• Electrochemical synthesis using a lead anode and sodium tetraborate catholyte solution (US2104549)

• Microwave-assisted synthesis involving borax and lead nitrate precipitation in the presence of sodium succinate under microwave irradiation (CN1562840A)

The pH of the reaction medium significantly influences the lead metaborate structure, with precipitation typically occurring at pH 9.2 or above. Maintaining a constant pH value throughout the synthesis process is critical for obtaining a pure product.

Applications and Research Findings

Lead metaborate monohydrate demonstrates versatility in various applications based on its unique properties and reactivity patterns.

Precursor for Other Lead Borates

One of the primary applications of lead metaborate monohydrate is as a starting material for the synthesis of more complex lead borate compounds:

• Synthesis of Pb₂B₃O₅.₅(OH)₂ by manipulating reaction pH

• Preparation of Pb₃(B₃O₇) through controlled reaction conditions

These derivative compounds may possess enhanced or specialized properties for specific applications.

Nanostructured Forms and Enhanced Properties

The synthesis of lead metaborate monohydrate in nanostructured form opens additional application possibilities:

• Increased surface area to volume ratio compared to bulk materials

• Modified electronic and optical properties due to quantum confinement effects

• Enhanced band gap (4.6 eV) compared to bulk material (4.12 eV)

• Potential for integration into advanced materials and devices

Hazard Classification	Details
Signal Word	Danger
Hazard Statements	H302-H332-H350-H360-H373
Hazard Codes	Xn, Xi
Transport Information	UN2291 6.1/PGIII
DOT Classification	Transport Hazard Class: 6.1; Packing Group: III
Proper Shipping Name	LEAD COMPOUNDS, SOLUBLE, N.O.S.

These hazard classifications indicate that lead metaborate monohydrate is harmful if swallowed or inhaled, may cause cancer, may damage fertility or unborn children, and may cause damage to organs through prolonged or repeated exposure.